Cas no 15961-84-9 (1(2H)-Pyrimidineacetaldehyde,3,4-dihydro-5-nitro-2,4-dioxo-)
15961-84-9 structure
Product Name:1(2H)-Pyrimidineacetaldehyde,3,4-dihydro-5-nitro-2,4-dioxo-
CAS No:15961-84-9
MF:C6H5N3O5
MW:199.121001005173
CID:217685
PubChem ID:259342
Update Time:2025-04-19
1(2H)-Pyrimidineacetaldehyde,3,4-dihydro-5-nitro-2,4-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Pyrimidineacetaldehyde,3,4-dihydro-5-nitro-2,4-dioxo-
- 2-(5-nitro-2,4-dioxopyrimidin-1-yl)acetaldehyde
- (5-nitro-2,4-dioxo-3,4-dihydropyrimidin-1(2h)-yl)acetaldehyde
- AC1L60YD
- AC1Q6QLV
- AR-1A6387
- CTK4D0146
- KST-1A1808
- NSC89215
- NSC-89215
- DTXSID40293398
- 15961-84-9
- AKOS013111357
-
- Inchi: 1S/C6H5N3O5/c10-2-1-8-3-4(9(13)14)5(11)7-6(8)12/h2-3H,1H2,(H,7,11,12)
- InChI Key: IIJBTCDOPUNMQQ-UHFFFAOYSA-N
- SMILES: O=C1NC(C(=CN1CC=O)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 199.02295
- Monoisotopic Mass: 199.023
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 112Ų
Experimental Properties
- Density: 1.64
- Refractive Index: 1.604
- PSA: 109.62
- LogP: -0.83310
1(2H)-Pyrimidineacetaldehyde,3,4-dihydro-5-nitro-2,4-dioxo- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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